Methyl (2R)-2-(2-bromo-4-chlorophenyl)-2-hydroxyacetate
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Description
Methyl (2R)-2-(2-bromo-4-chlorophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C9H8BrClO3 and its molecular weight is 279.51. The purity is usually 95%.
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Scientific Research Applications
Polymerization Applications
Methyl 2-(bicyclo[3.1.0)hex-1-yl)acrylate, synthesized from a related compound, shows significant reactivity in radical copolymerization, leading to polymers with desirable physical properties such as a high glass transition temperature. This process involves cyclopropanation and Wittig olefination, highlighting the compound's potential in creating advanced polymeric materials (Moszner et al., 2003).
Intermediate for Resin Anchorage
The preparation of 2,4-dichlorophenyl-4-bromomethyl-phenoxyacetate demonstrates the use of related compounds as key intermediates in the synthesis of products suitable for resin anchorage of amino acids. This application is critical for developing peptide-based drugs and materials, underscoring the compound's importance in synthetic organic chemistry (Rene & Badet, 1994).
Analytical Chemistry
Research on the quantitation of chlorophenoxy acid herbicides by high-performance liquid chromatography with coulometric detection explores the analytical applications of related chemical structures. This study highlights the importance of such compounds in developing sensitive and selective methods for environmental monitoring and safety (Wintersteiger et al., 1999).
Synthesis and Structural Analysis
The synthesis and crystal structure determination of 2,2-diphenyl-2-hydroxyacetic acid-1-methyl-4-piperidinyl ester, an important intermediate and metabolite of propiverine hydrochloride, indicate the compound's role in the development of medical treatments and its importance in pharmacological studies. The high yield and purity of the product showcase the efficiency of the synthetic approach and the potential for large-scale production (Fu De-cai, 2008).
Properties
IUPAC Name |
methyl (2R)-2-(2-bromo-4-chlorophenyl)-2-hydroxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO3/c1-14-9(13)8(12)6-3-2-5(11)4-7(6)10/h2-4,8,12H,1H3/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IONCLNPDYMCKNA-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=C(C=C(C=C1)Cl)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](C1=C(C=C(C=C1)Cl)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.